![molecular formula C18H14N2O4S B2962439 7-methoxy-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzofuran-2-carboxamide CAS No. 1210727-43-7](/img/structure/B2962439.png)
7-methoxy-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzofuran-2-carboxamide
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Overview
Description
7-methoxy-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzofuran-2-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is a benzofuran derivative with a unique structure that makes it an interesting candidate for various scientific experiments. In
Scientific Research Applications
Anticancer Activity
Benzofuran derivatives, including the compound , have been identified to possess potential anticancer properties . The structure–activity relationship (SAR) of these compounds is crucial for understanding their mechanism of action and for the design of new drugs. The fused benzene and furan rings present in benzofurans are known to interact with various biological targets, which can be exploited in cancer therapy.
Antimicrobial Properties
The thiophene moiety present in the compound has been associated with antimicrobial activity . Research indicates that certain derivatives can inhibit the growth of various bacteria, which could lead to the development of new antibiotics, especially in an era where antibiotic resistance is a growing concern.
Anti-Hepatitis C Virus Activity
Recent studies have shown that benzofuran compounds can exhibit activity against the hepatitis C virus . This opens up possibilities for the compound to be used in the development of new therapeutic drugs for hepatitis C, which remains a significant global health issue.
Antioxidative Properties
Benzofuran derivatives are known to have antioxidative effects . These properties are beneficial in combating oxidative stress, which is implicated in numerous diseases, including neurodegenerative disorders and cardiovascular diseases.
Anti-Viral Applications
Apart from hepatitis C, benzofuran derivatives have shown a broad spectrum of anti-viral activities . This makes them candidates for further research into treatments for various viral infections, contributing to the field of antiviral drug development.
Synthesis of Complex Polycyclic Compounds
The compound’s structure allows for the synthesis of complex polycyclic compounds through unique free radical cyclization cascades . This is particularly useful in medicinal chemistry for creating novel compounds with potential therapeutic applications.
Mechanism of Action
Target of action
The compound contains an isoxazole ring and a thiophene ring. Compounds containing these structures are known to exhibit a wide range of biological activities . They can bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .
Biochemical pathways
Compounds with similar structures have been found to affect a variety of pathways, leading to diverse biological activities such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Result of action
Without specific studies on this compound, it’s difficult to say what the molecular and cellular effects of its action would be. Based on its structural components, it could potentially have a wide range of effects, given the diverse biological activities of similar compounds .
properties
IUPAC Name |
7-methoxy-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O4S/c1-22-13-5-2-4-11-8-15(23-17(11)13)18(21)19-10-12-9-14(24-20-12)16-6-3-7-25-16/h2-9H,10H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPXOFTWJWOZNTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=C2)C(=O)NCC3=NOC(=C3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-methoxy-N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)benzofuran-2-carboxamide |
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